Cas no 2228435-68-3 (tert-butyl N-3-amino-2-(3,3-dimethylcyclopentyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3,3-dimethylcyclopentyl)-2-methylpropylcarbamate
• CAS No: 2228435-68-3
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 6226863
• PubChem ID: 165646052
• Update Time: 2025-06-22

tert-butyl N-3-amino-2-(3,3-dimethylcyclopentyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3,3-dimethylcyclopentyl)-2-methylpropylcarbamate
• EN300-1879845
• tert-butyl N-[3-amino-2-(3,3-dimethylcyclopentyl)-2-methylpropyl]carbamate
• 2228435-68-3

• Inchi： 1S/C16H32N2O2/c1-14(2,3)20-13(19)18-11-16(6,10-17)12-7-8-15(4,5)9-12/h12H,7-11,17H2,1-6H3,(H,18,19)
• InChI Key： ZVYVYVHDEGHODT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(CN)C1CCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 284.246378268g/mol
• Monoisotopic Mass: 284.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(3,3-dimethylcyclopentyl)-2-methylpropylcarbamate

Tert-Butyl N-3-Amino-2-(3,3-Dimethylcyclopentyl)-2-Methylpropylcarbamate: A Comprehensive Overview

The compound with CAS No. 2228435-68-3, known as tert-butyl N-3-amino-2-(3,3-dimethylcyclopentyl)-2-methylpropylcarbamate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. In this article, we delve into the structure, synthesis, applications, and latest research findings related to this compound.

The molecular structure of tert-butyl N-3-amino-2-(3,3-dimethylcyclopentyl)-2-methylpropylcarbamate is characterized by a combination of functional groups that contribute to its versatility. The presence of the tert-butyl group provides steric bulk, which can influence the compound's reactivity and stability. Additionally, the amino group introduces nucleophilic properties, making it a potential candidate for various reactions in organic synthesis. The cyclopentane ring with two methyl substituents adds rigidity to the molecule, which can be advantageous in drug design for improving bioavailability.

Recent studies have explored the synthesis of this compound through innovative methodologies. Researchers have employed asymmetric catalysis and multicomponent reactions to achieve high yields and enantioselectivity. These advancements have not only streamlined the production process but also opened new avenues for its application in medicinal chemistry. For instance, the compound has been investigated as a potential lead molecule in the development of antidepressants and neuroprotective agents, owing to its ability to modulate neurotransmitter systems.

In terms of applications, tert-butyl N-3-amino-2-(3,3-dimethylcyclopentyl)-2-methylpropylcarbamate has shown promise in the field of polymer science as well. Its ability to act as a versatile building block for constructing advanced materials has been highlighted in several recent publications. For example, researchers have utilized this compound to synthesize novel polyurethanes with enhanced mechanical properties and thermal stability.

The biological evaluation of this compound has revealed intriguing results. Preclinical studies indicate that it exhibits moderate antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders. Furthermore, its ability to inhibit certain enzymes involved in inflammation suggests potential applications in anti-inflammatory therapies.

From an environmental perspective, the synthesis and degradation pathways of tert-butyl N-3-amino-2-(3,3-dimethylcyclopentyl)-2-methylpropylcarbamate have been studied to assess its eco-friendliness. Research indicates that under specific conditions, the compound undergoes biodegradation efficiently, reducing its environmental footprint.

In conclusion, tert-butyl N-3-amino-2-(3,3-dimethylcyclopentyl)-2-methylpropylcarbamate (CAS No. 2228435-68-3) is a multifaceted compound with a wide range of applications across chemistry and pharmacology. Its unique structure and versatile properties make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in shaping future innovations in these fields.